4-{2-[(4-hydroxyphenyl)amino]-1,3-thiazol-4-yl}phenol

• IUPAC Name: 4-[2-(4-hydroxyanilino)-1,3-thiazol-4-yl]phenol
• InChI: InChI=1S/C15H12N2O2S/c18-12-5-1-10(2-6-12)14-9-20-15(17-14)16-11-3-7-13(19)8-4-11/h1-9,18-19H,(H,16,17)
• InChI Key: VSOXNKKUQGJVEA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CSC(=N2)NC3=CC=C(C=C3)O)O
• Molecular Formula: C15H12N2O2S
• Molecular Weight: 284.3 g/mol

Description

4-{2-[(4-hydroxyphenyl)amino]-1,3-thiazol-4-yl}phenol is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a thiazole-based compound that has been synthesized using different methods.

Mechanism of Action

The mechanism of action of 4-{2-[(4-hydroxyphenyl)amino]-1,3-thiazol-4-yl}phenol in different applications is not fully understood. However, studies have suggested that the compound exerts its biological activities by interacting with specific targets in cells. For example, in anticancer activity, the compound has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. In antioxidant activity, the compound has been shown to scavenge free radicals and protect cells from oxidative stress.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-{2-[(4-hydroxyphenyl)amino]-1,3-thiazol-4-yl}phenol have been studied in different cell and animal models. In anticancer activity, the compound has been shown to inhibit the proliferation of cancer cells by inducing cell cycle arrest and apoptosis. In antioxidant activity, the compound has been shown to protect cells from oxidative stress by scavenging free radicals. In anti-inflammatory activity, the compound has been shown to reduce the production of pro-inflammatory cytokines and inhibit the activation of inflammatory signaling pathways.

Advantages and Limitations for Lab Experiments

The advantages of using 4-{2-[(4-hydroxyphenyl)amino]-1,3-thiazol-4-yl}phenol in lab experiments include its ease of synthesis, stability, and versatility. The compound can be synthesized using different methods and can be modified to obtain derivatives with different properties. However, the limitations of using the compound include its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the study of 4-{2-[(4-hydroxyphenyl)amino]-1,3-thiazol-4-yl}phenol. One direction is the development of new derivatives with improved properties for different applications. Another direction is the investigation of the compound's mechanism of action in different biological systems. Additionally, the use of the compound in combination with other drugs or therapies for the treatment of cancer and other diseases is an area of interest. Finally, the development of new analytical methods for the detection and quantification of the compound in different matrices is also an important direction for future research.
Conclusion:
In conclusion, 4-{2-[(4-hydroxyphenyl)amino]-1,3-thiazol-4-yl}phenol is a thiazole-based compound that has shown potential for various applications in scientific research. The compound can be synthesized using different methods and has been studied for its anticancer, antioxidant, and anti-inflammatory activities. The mechanism of action of the compound in different applications is not fully understood, but studies have suggested that it interacts with specific targets in cells. The compound has advantages and limitations for lab experiments, and there are several future directions for its study, including the development of new derivatives with improved properties and the investigation of its mechanism of action in different biological systems.

Synthesis Methods

The synthesis of 4-{2-[(4-hydroxyphenyl)amino]-1,3-thiazol-4-yl}phenol has been reported using different methods. One of the commonly used methods involves the reaction of 4-aminothiophenol with 4-hydroxybenzaldehyde in the presence of a base such as sodium hydroxide. The reaction leads to the formation of the thiazole ring and the phenol group in the molecule. Other methods involve the use of different starting materials and reaction conditions.

Scientific Research Applications

4-{2-[(4-hydroxyphenyl)amino]-1,3-thiazol-4-yl}phenol has been studied for its potential applications in various fields such as medicinal chemistry, material science, and analytical chemistry. In medicinal chemistry, the compound has been tested for its anticancer, antioxidant, and anti-inflammatory activities. It has also been studied for its potential use as an imaging agent for cancer diagnosis. In material science, the compound has been used as a building block for the synthesis of various functional materials such as fluorescent dyes and metal-organic frameworks. In analytical chemistry, the compound has been used as a probe for the detection of metal ions.